Cas no 2331211-55-1 (hydrochloride)

• Product Name: hydrochloride
• CAS No: 2331211-55-1
• MF: C₁₁H₁₄ClNO₂
• MW: 227.687362194061
• CID: 5307216
• PubChem ID: 74890055
• Update Time: 2025-10-29

hydrochloride Chemical and Physical Properties

Names and Identifiers

• 1187931-65-2
• MFCD12913815
• (2S,3S)-2-phenylpyrrolidine-3-carboxylicacidhydrochloride
• (2S,3S)-2-phenylpyrrolidine-3-carboxylic acid;hydrochloride
• 2331211-55-1
• (2S,3S)-2-phenylpyrrolidine-3-carboxylic acid hydrochloride
• TRANS-2-PHENYL-PYRROLIDINE-3-CARBOXYLIC ACID HYDROCHLORIDE
• PS-20005
• CS-0342166
• (2S,3S)-2-phenylpyrrolidine-3-carboxylic acid HCl
• hydrochloride

• Inchi： 1S/C11H13NO2.ClH/c13-11(14)9-6-7-12-10(9)8-4-2-1-3-5-8;/h1-5,9-10,12H,6-7H2,(H,13,14);1H/t9-,10+;/m0./s1
• InChI Key： CLBXHARXLYHVIZ-BAUSSPIASA-N
• SMILES： Cl.OC([C@H]1CCN[C@@H]1C1C=CC=CC=1)=O

Computed Properties

• Exact Mass: 227.0713064g/mol
• Monoisotopic Mass: 227.0713064g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 211
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 49.3Ų

Additional information on hydrochloride

Hydrochloride: A Comprehensive Overview

The compound with CAS No. 2331211-55-1, commonly referred to as hydrochloride, is a versatile and widely studied chemical entity. Hydrochloride salts are formed when hydrochloric acid (HCl) reacts with a base, typically an amine or an alkaline metal. These salts are characterized by their high solubility in water and their ability to form stable crystalline structures. Hydrochloride salts are extensively used in various industries, including pharmaceuticals, agriculture, and food additives.

One of the most notable applications of hydrochloride is in the pharmaceutical industry. Many drugs are formulated as hydrochloride salts to enhance their stability, solubility, and bioavailability. For instance, sertraline hydrochloride is a widely prescribed antidepressant that owes its efficacy to the hydrochloride form. Recent studies have shown that the pharmacokinetic properties of hydrochloride salts can significantly influence drug delivery systems, making them a critical component in modern medication development.

In addition to its role in pharmaceuticals, hydrochloride is also utilized in agricultural applications. For example, copper hydrochloride is employed as a fungicide to protect crops from fungal infections. Research has demonstrated that copper hydrochloride exhibits excellent efficacy against a wide range of plant pathogens while maintaining low toxicity levels compared to other fungicides. This makes it a preferred choice for sustainable agricultural practices.

The chemical synthesis of hydrochloride salts involves a straightforward reaction between hydrochloric acid and the base of interest. This process is highly efficient and scalable, making it suitable for large-scale industrial production. Recent advancements in green chemistry have led to the development of more environmentally friendly methods for synthesizing hydrochloride salts, reducing the environmental footprint of these processes.

From a structural standpoint, hydrochloride salts exhibit a wide range of physical and chemical properties depending on the nature of the cation they are paired with. For example, magnesium hydrochloride is a deliquescent salt that absorbs moisture from the air, making it useful in certain industrial applications such as desiccants. On the other hand, sodium hydrochloride (common table salt) is a stable crystalline solid with a high melting point.

The versatility of hydrochloride salts extends to their use in food additives. Sodium chloride (NaCl), for instance, is one of the most common food preservatives and flavor enhancers. Recent research has explored the potential of other hydrochloride salts as natural food additives, offering new opportunities for innovation in the food industry.

In conclusion, CAS No. 2331211-55-1 represents a class of compounds that play a pivotal role across multiple industries due to their unique properties and wide-ranging applications. As scientific research continues to uncover new uses and improve existing ones, hydrochloride salts will remain at the forefront of chemical innovation.